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Compound of Interest |

rac Metanephrine-d3

Compound Name:
Hydrochloride Salt

Cat. No.: B564173

Get Quote

Executive Summary

rac-Metanephrine-d3 Hydrochloride (CAS: 1215507-88-2) is a stable isotope-labeled analog of
metanephrine, utilized primarily as an Internal Standard (IS) in clinical mass spectrometry (LC-
MS/MS) for the quantification of catecholamine metabolites. Its primary application is in the

diagnosis of pheochromocytoma and paraganglioma.

As a Senior Application Scientist, | emphasize that while this compound is a metabolite (and
thus pharmacologically less active than its parent, Epinephrine), its handling requires strict
adherence to protocols preventing isotopic scrambling, moisture degradation, and
photochemical oxidation. This guide bridges the gap between a standard SDS and practical

laboratory application.

Part 1: Chemical Identity & Properties[2][3]

The "rac" Designation: The prefix rac- indicates a racemic mixture (50:50) of the (R)- and (S)-
enantiomers. Since most LC-MS/MS methods for metanephrines use achiral chromatography,
this racemic nature does not interfere with quantitation, provided the unlabeled analyte is also
guantified as a total racemate or the column is achiral.
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ble 1: Physicochemical Specificati

Property Specification

Chemical Name rac-Metanephrine-d3 Hydrochloride

DL-Metanephrine-d3 HCI; 4-hydroxy-3-methoxy-

Synonyms a-[(methyl-d3-amino)methyl]-benzenemethanol
HCI

CAS Number 1215507-88-2 (Generic for methyl-d3 salt)

Molecular Formula C10H12D3NOs[1][2][3][4][5] * HCI

Molecular Weight 236.71 g/mol

Isotopic Purity >99% deuterated forms (d1-d3)

Appearance White to off-white solid (Hygroscopic)

Solubility Water (>10 mg/mL), DMSO, Methanol

~9.0 (Amine), ~9.6 (Phenol) - Critical for SPE

pKa :
extraction

Part 2: Hazard Assessment & Toxicology (E-E-A-T)

Expert Insight: While standard SDS documents often list deuterated standards as "Not
Classified" due to a lack of specific animal testing, this is a false negative for safety planning.
You must treat this compound with the same rigor as the unlabeled parent, Metanephrine,
which acts on adrenergic receptors.

GHS Classification (Precautionary Principle)

» Signal Word: WARNING
e Hazard Statements:
o H315: Causes skin irritation.[6][7]

o H319: Causes serious eye irritation.
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o H335: May cause respiratory irritation.

Mechanism of Action & Risk

Metanephrine is the O-methylated metabolite of Epinephrine (Adrenaline). While it is
biologically inactive compared to Epinephrine, high-concentration exposure (inhalation of dust)
may still trigger adrenergic-like responses or hypersensitivity.

o Target Organs: Respiratory system, Eyes, Skin.[8]

» Biohazard Note: If this standard is spiked into human plasma or urine for calibration, the
matrix itself becomes a Biohazard Level 2 (BSL-2) risk.

Part 3: Handling, Storage & Stability Protocols
The Causality of Degradation:

o Oxidation: The phenolic hydroxyl group is prone to oxidation, turning the white powder
pink/brown (quinone formation).

o Hygroscopicity: The HCI salt attracts atmospheric moisture, leading to hydrolysis or weighing

errors.

* |sotopic Exchange: Exposure to highly acidic/basic protic solvents at high temperatures can
theoretically lead to deuterium exchange, though the methyl-d3 position is generally stable.

Protocol 1: Storage & Reconstitution

Goal: Create a stable stock solution valid for 12 months.

o Dry Storage: Store neat powder at -20°C. Keep the vial sealed within a secondary container
containing desiccant (e.g., silica gel) to prevent moisture ingress during freeze-thaw cycles.

o Equilibration: Before opening, allow the vial to reach room temperature (approx. 30 mins).
Why? Opening a cold vial condenses atmospheric water inside, degrading the remaining
solid.

e Solvent Choice: Reconstitute in Methanol:Water (50:50) with 0.1% Formic Acid.[5][9]
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o Methanol:[8][5][7][9] Ensures solubility and antimicrobial protection.

o Acid: Stabilizes the phenolic group against oxidation.

 Aliquot: Do not store the bulk stock. Aliquot into amber glass vials (light protection) and store
at -80°C.

Diagram 1: Safe Handling Workflow
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Caption: Step-by-step workflow for maximizing the stability of deuterated catecholamine
standards.

Part 4: Analytical Application (ID-LC-MS/MS)

Context: This compound is the "Gold Standard" for normalizing matrix effects in urine/plasma
assays.[10] Methodology: Isotope Dilution Liquid Chromatography Tandem Mass Spectrometry.
[10]

Protocol 2: Sample Preparation (WCX-SPE)

We utilize Weak Cation Exchange (WCX) because Metanephrine is positively charged (amine)
at acidic/neutral pH.

¢ Internal Standard Addition: Add 20 pL of rac-Metanephrine-d3 working solution (e.g., 100
ng/mL) to 200 pL of patient plasma.

¢ Loading: Dilute sample with 200 uL of 200mM Ammonium Acetate (pH 6.0). Load onto WCX
plate.[9][10]

o Mechanism:[7] The amine group (pKa ~9) binds to the carboxylate group of the sorbent.

o Wash Steps:
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o Wash 1: Ammonium Acetate (removes proteins).

o Wash 2: Methanol (removes hydrophobic lipids).

e Elution: 5% Formic Acid in Methanol.

o Mechanism:[7] Acidification protonates the sorbent's carboxyl groups (neutralizing them),
releasing the positively charged Metanephrine-d3.

Diagram 2: LC-MS/MS Quantification Logic
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Caption: Isotope Dilution Mass Spectrometry workflow showing the parallel processing of
Analyte and IS.
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Part 5: Emergency & Disposal
First Aid Measures

» Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses if present.
Seek medical attention (catecholamines can cause corneal damage).

o Skin Contact: Wash with soap and water. If irritation occurs (redness/itching), consult a
physician.

« Ingestion: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER.

Disposal Considerations

o Chemical Waste: Dispose of as hazardous chemical waste containing organic nitrogen
compounds.

» Mixed Waste: If mixed with biological fluids (plasma/urine), autoclave or treat with 10%
bleach prior to chemical disposal to neutralize biological pathogens.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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d3 Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
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metanephrine-d3-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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